Cas no 2229212-64-8 (N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline)

• Product Name: N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline
• CAS No: 2229212-64-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6568863
• PubChem ID: 165689952
• Update Time: 2025-06-09

N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline
• EN300-1812207
• N,N-diethyl-4-[(hydroxyamino)methyl]-3-methoxyaniline
• 2229212-64-8

• Inchi： 1S/C12H20N2O2/c1-4-14(5-2)11-7-6-10(9-13-15)12(8-11)16-3/h6-8,13,15H,4-5,9H2,1-3H3
• InChI Key： WAAQRKZASAFDIN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CNO)N(CC)CC

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7Ų

Additional information on N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline

Introduction to N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline (CAS No. 2229212-64-8)

N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline, a compound with the chemical identifier CAS No. 2229212-64-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of aromatic amines, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its N,N-diethyl substituents and the presence of both hydroxyamino and methoxy functional groups, contribute to its unique chemical properties and reactivity.

The synthesis of N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline involves a series of well-defined chemical transformations that highlight the ingenuity of organic synthesis. The process typically begins with the preparation of the aniline core, followed by selective functionalization at the 3-position with a methoxy group. Subsequent introduction of the hydroxyamino group at the 4-position and the diethylamino substituents at the nitrogen atom completes the molecular structure. Each step in this synthetic pathway requires careful optimization to ensure high yield and purity, which are crucial for subsequent applications in pharmaceutical research.

In recent years, there has been growing interest in aromatic amines due to their role as intermediates in the development of various therapeutic agents. N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline, with its unique structural motif, has attracted attention as a potential precursor in medicinal chemistry. Researchers have been exploring its utility in the synthesis of bioactive molecules that target specific biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them valuable candidates for drug discovery.

The pharmacological profile of N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline is an area of active investigation. Preliminary studies suggest that this compound may interact with various biological targets, including enzymes and receptors involved in inflammation, pain perception, and neurotransmission. The presence of both hydroxyamino and methoxy groups provides multiple sites for interaction with biological molecules, which could enhance its binding affinity and specificity. These findings are particularly intriguing given the increasing demand for selective modulators in therapeutic development.

Advances in computational chemistry have further facilitated the study of N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline. Molecular modeling techniques allow researchers to predict the binding modes of this compound with target proteins, providing insights into its potential pharmacological activity. These simulations have been instrumental in guiding synthetic efforts and optimizing molecular design for improved efficacy. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, enabling more efficient development of novel therapeutic agents.

The role of N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline in medicinal chemistry extends beyond its use as an intermediate. Recent research has highlighted its potential as a scaffold for designing new drugs with enhanced pharmacological properties. By modifying specific functional groups within its structure, scientists can tailor its biological activity to target particular diseases or conditions. This flexibility makes it a valuable tool for medicinal chemists seeking to develop innovative treatments.

The synthesis and application of N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline also underscore the importance of green chemistry principles in pharmaceutical research. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. These sustainable practices not only align with global initiatives to promote environmental stewardship but also enhance the economic viability of drug production processes. The adoption of green chemistry methodologies is expected to play a pivotal role in shaping the future of pharmaceutical manufacturing.

In conclusion, N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline (CAS No. 2229212-64-8) is a compound of significant interest in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. The ongoing research into this molecule underscores its importance as a precursor for developing novel therapeutic agents. As scientific understanding continues to evolve, it is likely that N,N-diethyl-4-(hydroxyamino)methyl-3-methoxyaniline will continue to play a crucial role in advancing medical science.